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Compound of Interest

Compound Name: Balalom

Cat. No.: B159428

This document provides critical safety and logistical information for the handling and disposal of
Balalom, a potent, neurotoxic, and irritant research compound. Adherence to these procedures
is mandatory to ensure personnel safety and regulatory compliance.

Hazard Identification and Personal Protective Equipment
(PPE)

Balalom is a crystalline solid that is highly toxic upon inhalation, ingestion, and dermal contact.
It is also a severe respiratory and skin irritant. All handling of solid Balalom or its solutions
must be conducted within a certified chemical fume hood.

Required Personal Protective Equipment:

e Gloves: Double-gloving is mandatory. Use a nitrile inner glove and a butyl rubber or Viton™
outer glove. Change outer gloves every 30 minutes or immediately upon contamination.

e Eye and Face Protection: Wear ANSI Z87.1-compliant, indirectly-vented chemical splash
goggles in combination with a full-face shield.

e Respiratory Protection: When handling the solid powder outside of a contained system (e.g.,
glovebox), a powered air-purifying respirator (PAPR) with a high-efficiency particulate air
(HEPA) filter is required. For handling solutions within a fume hood, standard lab ventilation
is sufficient.
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o Protective Clothing: A disposable, solid-front, back-tying chemical-resistant gown must be
worn over a standard lab coat. Ensure cuffs are tucked into the outer gloves. Wear
dedicated, chemically-resistant shoe covers.

Quantitative Safety Data

The following table summarizes the key toxicological and exposure limit data for Balalom. This
data underscores the compound's high potency and the need for stringent exposure controls.

Parameter Value Units Notes
Occupational _ _
o 8-hour Time-Weighted
Exposure Limit (OEL- 0.5 pg/ms3
Average

TWA)
Short-Term Exposure 15-minute exposure

- 2.0 Hg/m3 -
Limit (STEL) limit
LD50 (Oral, Rat) 5 mg/kg Acute Oral Toxicity
LD50 (Dermal, Rabbit) 20 mg/kg Acute Dermal Toxicity
LC50 (Inhalation, Rat)  0.05 mg/L 4-hour exposure
Immediately
Dangerous to 1 mg/m3

Life/Health (IDLH)

Handling and Disposal Procedures

Receiving and Storage:
e Upon receipt, inspect the container for damage within a fume hood while wearing full PPE.
o Store Balalom in a dedicated, clearly labeled, and sealed secondary container.

o Store in a locked, ventilated, and secure cabinet away from incompatible materials (e.qg.,
strong oxidizing agents).

Disposal Plan:
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o Segregation: All Balalom-contaminated waste (gloves, gowns, pipette tips, vials) must be
segregated into a dedicated, labeled hazardous waste container.

o Decontamination: Liquid waste containing Balalom must be deactivated by adding a 1M
solution of sodium hypochlorite and stirring for a minimum of 4 hours in a fume hood.

e Collection: Decontaminated liquid waste and all solid waste must be collected by the
institution's Environmental Health and Safety (EHS) department for high-temperature
incineration. Do not mix with other chemical waste streams.

Experimental Protocol: Preparation of a 10 mM
Balalom Stock Solution

This protocol details the procedure for safely preparing a 10 mM stock solution of Balalom in
anhydrous DMSO.

Methodology:

e Pre-use Inspection: Before starting, ensure the chemical fume hood has a valid certification
and the airflow is optimal. Check that a spill kit and emergency shower/eyewash station are
accessible.

e PPE Donning: Don all required PPE as specified in Section 1.

o Work Area Preparation: Line the fume hood work surface with a disposable, absorbent, and
chemically-resistant bench liner.

e Compound Weighing:
o Tare a tared weigh boat on a calibrated analytical balance inside the fume hood.

o Using a dedicated spatula, carefully weigh the desired amount of solid Balalom. Avoid
generating dust.

o Record the exact weight and securely cap the primary container.

e Solubilization:
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o Place the weigh boat containing Balalom into a new, appropriately sized amber glass vial.
o Using a calibrated pipette, add the calculated volume of anhydrous DMSO to the vial.

o Secure the vial cap and vortex gently until the solid is fully dissolved.

o Labeling and Storage: Clearly label the vial with "Balalom,"” the concentration (10 mM),
solvent (DMSO), date, and your initials. Store the solution at -20°C in a labeled secondary
container.

e Decontamination and Cleanup:

o Decontaminate the spatula and any non-disposable equipment by rinsing with 70%
ethanol followed by a 10% bleach solution.

o Dispose of all contaminated disposable items (weigh boat, bench liner, gloves) in the
designated Balalom solid waste container.

o Wipe down the fume hood surfaces with a 10% bleach solution, followed by 70% ethanol,
and finally deionized water.

Mandatory Visualizations

The following diagram outlines the logical workflow for responding to a Balalom spill.
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Caption: Emergency workflow for response to a Balalom spill.
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 To cite this document: BenchChem. [Essential Safety and Operational Plan: Handling
Balalom]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b159428#personal-protective-equipment-for-handling-
balalom]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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